
2-(2-Hydroxy-1-naphthyl)acetic acid molecular
structure

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
2-(2-Hydroxy-1-naphthyl)acetic

acid

Cat. No.: B088920 Get Quote
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acid

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This guide provides a comprehensive technical overview of 2-(2-Hydroxy-1-naphthyl)acetic
acid (CAS No. 10441-45-9), a bifunctional naphthalene derivative. We will delve into its core

molecular architecture, elucidate its physicochemical properties, and detail the multi-technique

spectroscopic approaches required for its definitive structural confirmation. Furthermore, this

document outlines robust synthetic strategies and discusses the compound's current and

potential applications, particularly as a synthetic intermediate and a molecule of interest in

agricultural and chemical biology. This guide is intended to serve as a foundational resource for

researchers engaged in organic synthesis, analytical chemistry, and the development of novel

chemical entities.

Introduction: The Naphthyl Acetic Acid Scaffold in
Chemical Biology
The naphthaleneacetic acid framework is a privileged scaffold in chemical and biological

sciences. Its derivatives have found diverse applications, ranging from agriculture to medicine.
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The isomeric 1-Naphthaleneacetic acid (1-NAA) is a well-established synthetic auxin, widely

used as a plant growth regulator to stimulate root formation and control fruit development.[1][2]

[3] In the pharmaceutical realm, a related structure, Naproxen (6-methoxy-α-methyl-2-

naphthaleneacetic acid), is a prominent non-steroidal anti-inflammatory drug (NSAID) that

functions by inhibiting cyclooxygenase enzymes.[2]

2-(2-Hydroxy-1-naphthyl)acetic acid distinguishes itself through a unique substitution pattern:

an acetic acid moiety at the 1-position and a hydroxyl group at the 2-position. This specific

arrangement introduces new chemical functionalities, including the potential for intramolecular

hydrogen bonding, altered electronic properties, and metal-chelating capabilities.[1]

Understanding the precise molecular structure of this compound is paramount to harnessing its

potential as a versatile synthetic intermediate and exploring its unique biological activities.[1][4]

Section 1: Core Molecular Structure &
Physicochemical Properties
The molecular structure of 2-(2-Hydroxy-1-naphthyl)acetic acid is defined by a rigid

naphthalene core. The acetic acid group (-CH₂COOH) is attached at the C1 position, while the

hydroxyl group (-OH) is at the adjacent C2 position. This peri-substitution allows for potential

intramolecular hydrogen bonding between the phenolic proton of the hydroxyl group and the

carbonyl oxygen of the carboxylic acid, which can influence the molecule's conformation and

reactivity.

The molecule's chemical identity and key computed properties are summarized below.
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Property Value Source

IUPAC Name
2-(2-hydroxynaphthalen-1-

yl)acetic acid
PubChem[5]

CAS Number 10441-45-9 Benchchem, PubChem[1][5]

Molecular Formula C₁₂H₁₀O₃ Benchchem, PubChem[1][5]

Molecular Weight 202.21 g/mol Benchchem, PubChem[1][5]

XLogP3 2.3 PubChem[5]

Polar Surface Area 57.5 Å² PubChem[5]

Hydrogen Bond Donors 2 PubChem[5]

Hydrogen Bond Acceptors 3 PubChem[5]

Section 2: Synthesis Strategies and Rationale
The synthesis of 2-(2-Hydroxy-1-naphthyl)acetic acid can be achieved through several

strategic pathways. The choice of method often depends on the availability of starting

materials, desired scale, and purity requirements.

Method 1: Hydrolysis of Naphthofuranone Intermediate
A documented and effective method involves the acid-catalyzed hydrolysis of the

corresponding lactone, naphtho[2,1-b]furan-2(1H)-one.[1]

Causality: This approach is advantageous because the lactone serves as a stable, isolable

intermediate. The intramolecular ester is less susceptible to degradation than the final

product, allowing for robust purification. The subsequent hydrolysis step is typically high-

yielding and clean, providing direct access to the target acid.[1]

Method 2: Condensation Reactions from 2-Naphthol
Another viable strategy involves building the acetic acid moiety onto a 2-naphthol precursor.[1]

This can be accomplished through various condensation reactions, offering flexibility in reagent

choice.
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Causality: Starting with the readily available 2-naphthol makes this an attractive and often

cost-effective route. The reactivity of the naphtholic ring can be precisely controlled to

achieve substitution at the C1 position, making it a versatile platform for synthesizing not

only the title compound but also other 1-substituted derivatives.

The general workflow, from synthesis to a fully characterized compound, is a self-validating

system where each step confirms the success of the previous one.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Stage

Purification Stage

Structural Elucidation Stage

Precursors
(e.g., Naphtho[2,1-b]furan-2(1H)-one)

Chemical Transformation
(e.g., Acid Hydrolysis)

Crude Product

Purification
(Recrystallization / Chromatography)

Purified Compound

Mass Spectrometry (MS)

Verify MW

Infrared (IR) Spectroscopy

Identify Functional Groups

NMR Spectroscopy
(¹H, ¹³C)

Confirm Connectivity

Structurally Confirmed
2-(2-Hydroxy-1-naphthyl)acetic acid

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b088920?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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